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Compound of Interest

Compound Name: 3,5-Dimethyl-4-iodophenol

Cat. No.: B1301097

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 3,5-
Dimethyl-4-iodophenol, with a specific focus on its melting point and solubility characteristics.
The information herein is intended to support research and development activities by providing
key data and standardized experimental protocols.

Core Physical Properties

The physical characteristics of 3,5-Dimethyl-4-iodophenol are crucial for its handling,
purification, and application in synthetic chemistry and drug development. Key quantitative data
for this compound are summarized in the table below.
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Property Value
Molecular Formula CsHslO
Molecular Weight 248.06 g/mol
Melting Point 129-133 °C
Appearance Solid

While specific quantitative data for 3,5-Dimethyl-
4-iodophenol is not readily available, based on
Solubility the structurally similar compound 4-iodophenol,
it is expected to be slightly soluble in water and
soluble in common organic solvents such as

ethanol, ether, and acetone.

Experimental Protocols

The following sections detail standardized methodologies for the determination of the melting
point and solubility of 3,5-Dimethyl-4-iodophenol.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The following
protocol is a general method for determining the melting point range of an organic compound.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Spatula
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Procedure:

o Sample Preparation: A small amount of 3,5-Dimethyl-4-iodophenol is placed in a mortar
and finely ground with a pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,
aiming for a sample height of 2-3 mm.

o Apparatus Setup: The packed capillary tube is placed in the heating block of the melting
point apparatus. The thermometer is positioned so that the bulb is level with the sample.

e Heating: The apparatus is heated at a steady and slow rate, approximately 1-2 °C per
minute, as the temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample has turned into a
clear liquid is recorded as the end of the melting range.

e Reporting: The melting point is reported as a range from the initial to the final temperature.

Solubility Determination

Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount
of solvent at a specific temperature. The following qualitative protocol can be used to determine
the solubility of 3,5-Dimethyl-4-iodophenol in various solvents.

Materials:

Test tubes and rack

Spatula

Graduated pipettes or cylinders

Vortex mixer (optional)

3,5-Dimethyl-4-iodophenol

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1301097?utm_src=pdf-body
https://www.benchchem.com/product/b1301097?utm_src=pdf-body
https://www.benchchem.com/product/b1301097?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Solvents: Water, 5% NaOH (aq), 5% NaHCO:s (aq), 5% HCI (aqg), Ethanol, Acetone, Dimethyl
Sulfoxide (DMSO)

Procedure:

Sample Addition: Approximately 10-20 mg of 3,5-Dimethyl-4-iodophenol is placed into a
clean, dry test tube.

Solvent Addition: 1 mL of the selected solvent is added to the test tube.

Mixing: The mixture is agitated vigorously for 1-2 minutes. A vortex mixer can be used for
thorough mixing.

Observation: The mixture is observed to determine if the solid has dissolved completely. If
the solid has dissolved, the compound is classified as "soluble" in that solvent. If a significant
amount of solid remains, it is classified as "insoluble.” For intermediate cases, it may be
classified as "sparingly soluble.”

Systematic Testing: The procedure is repeated for each of the specified solvents to build a
solubility profile for the compound. The logical progression of this testing is illustrated in the
workflow diagram below.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the systematic determination of the

solubility of an organic compound like 3,5-Dimethyl-4-iodophenol.
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Caption: A flowchart for the systematic solubility testing of an organic compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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